Cas no 1260650-06-3 (7-Bromo-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 7-Bromo-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 1260650-06-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD15523413
• CID: 4784688
• Update Time: 2023-08-17

7-Bromo-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-1-METHYL-1H-INDOLE-3-CARBOXYLIC ACID
• 7-Bromo-1-methyl-1H-indole-3-carboxylic acid

• MDL： MFCD15523413
• Inchi： 1S/C10H8BrNO2/c1-12-5-7(10(13)14)6-3-2-4-8(11)9(6)12/h2-5H,1H3,(H,13,14)
• InChI Key： YUZSHCRKAFZOHD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C(=O)O)=CN(C)C=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2